Fluralaner

• CAS No.: 864731-61-3
• Product Name: Fluralaner
• Molecular Formula: C22H17Cl2F6N3O3
• Molecular Weight: 556.3 g/mol
• IUPAC Name: 4-[5-(3,5-dichlorophenyl)-5-(trifluoromethyl)-4H-1,2-oxazol-3-yl]-2-methyl-N-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]benzamide
• Standard InChI: InChI=1S/C22H17Cl2F6N3O3/c1-11-4-12(2-3-16(11)19(35)31-9-18(34)32-10-21(25,26)27)17-8-20(36-33-17,22(28,29)30)13-5-14(23)7-15(24)6-13/h2-7H,8-10H2,1H3,(H,31,35)(H,32,34)
• Standard InChIKey: MLBZKOGAMRTSKP-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)C2=NOC(C2)(C3=CC(=CC(=C3)Cl)Cl)C(F)(F)F)C(=O)NCC(=O)NCC(F)(F)F
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NOC(C2)(C3=CC(=CC(=C3)Cl)Cl)C(F)(F)F)C(=O)NCC(=O)NCC(F)(F)F
• Description: Fluralaner, isoxazoline class compound, is a systemic insecticide and acaricide with antiparasitic activity against cat and dog fleas and ticks. It is also a possible anti-malarial found to kill disease-spreading mosquitoes when they bite treated people. Fluralaner is an inhibitor of the arthropod nervous system. Fluralaner inhibits γ-aminobutyric acid (GABA)-gated chloride channels (GABAA receptors) and L-glutamate-gated chloride channels (GluCls).
• Purity: 98%
• Synonyms: AH252723; AH-252723; AH 252723; A-1443; A1443; A 1443; Fluralaner, trade name: Bravecto
• Reference: 1. Walther FM, Allan MJ, Roepke RK, Nuernberger MC. The effect of food on the pharmacokinetics of oral fluralaner in dogs. Parasit Vectors. 2014 Mar 5;7:84. doi: 10.1186/1756-3305-7-84. PMID: 24598049; PMCID: PMC3975707.; ; 2. Walther FM, Allan MJ, Roepke RK, Nuernberger MC. Safety of fluralaner chewable tablets (Bravecto), a novel systemic antiparasitic drug, in dogs after oral administration. Parasit Vectors. 2014 Mar 7;7:87. doi: 10.1186/1756-3305-7-87. PMID: 24606886; PMCID: PMC3975339.; ; 3. Gassel M, Wolf C, Noack S, Williams H, Ilg T. The novel isoxazoline ectoparasiticide fluralaner: selective inhibition of arthropod γ-aminobutyric acid- and L-glutamate-gated chloride channels and insecticidal/acaricidal activity. Insect Biochem Mol Biol. 2014 Feb;45:111-24. doi: 10.1016/j.ibmb.2013.11.009. Epub 2013 Dec 21. PMID: 24365472.; ; 4. Asahi M, Kobayashi M, Matsui H, Nakahira K. Differential mechanisms of action of the novel γ-aminobutyric acid receptor antagonist ectoparasiticides fluralaner (A1443) and fipronil. Pest Manag Sci. 2015 Jan;71(1):91-5. doi: 10.1002/ps.3768. Epub 2014 Mar 31. PMID: 24591229.
• PubChem Compound: 25144319
• Last Modified: Nov 11 2021